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Introduction
Rumbrin is a naturally occurring polyketide that has garnered scientific interest for its

significant cytoprotective properties. First isolated from the fungus Auxarthron umbrinum, this

compound exhibits a unique chemical structure and promising biological activities, including the

inhibition of lipid peroxidation and calcium overload-induced cell death.[1] More recent studies

have further elucidated its biosynthetic pathway and suggested its potential as an anti-HIV

agent. This technical guide provides a comprehensive overview of the known physico-chemical

properties of Rumbrin, details of its isolation, and an exploration of its mechanisms of action.

Core Physico-chemical Properties
Rumbrin presents as fine red needles in its purified form.[1] Its chemical structure is

characterized by a novel skeleton containing an α-pyrone, a tetraene, and a pyrrole moiety.[2]

[3] The molecular formula of Rumbrin is C₂₀H₂₀ClNO₃, and it has a molecular weight of 357.8

g/mol .

Quantitative Data Summary
While comprehensive experimental data for all physico-chemical properties are not publicly

available, the following table summarizes the known quantitative information for Rumbrin.
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Property Value Source

Molecular Formula C₂₀H₂₀ClNO₃ PubChem

Molecular Weight 357.8 g/mol PubChem

Appearance Fine red needles [1]

UV-Vis λmax (MeOH) 268 nm, 430 nm Journal of Antibiotics (1993)

Note: Data for properties such as melting point, boiling point, pKa, and logP are not readily

available in the reviewed literature.

Experimental Protocols
Isolation of Rumbrin from Auxarthron umbrinum
The isolation of Rumbrin from the fermentation broth of Auxarthron umbrinum is a multi-step

process involving extraction and chromatographic purification. The general workflow is as

follows:

Caption: General workflow for the isolation of Rumbrin.

Methodology:

Fermentation and Extraction:Auxarthron umbrinum is cultured in a suitable fermentation

medium to produce Rumbrin. The fermentation broth is then subjected to solvent extraction

to isolate the crude mixture containing the compound.

Silica Gel Column Chromatography: The crude extract is loaded onto a silica gel column.

Elution with a suitable solvent system separates the components based on their polarity,

yielding fractions enriched with Rumbrin.

Reversed-Phase High-Performance Liquid Chromatography (HPLC): The Rumbrin-

containing fractions are further purified using reversed-phase HPLC. This technique

separates compounds based on their hydrophobicity, leading to the isolation of pure

Rumbrin. The final product is obtained as fine red needles.[1]
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Structure Elucidation
The chemical structure of Rumbrin was determined using spectroscopic techniques, primarily

Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3] The analysis of ¹H and ¹³C NMR

spectra, along with other 2D NMR experiments, allowed for the assignment of all proton and

carbon signals and the elucidation of the connectivity of the atoms within the molecule,

revealing its unique α-pyrone, tetraene, and pyrrole-containing skeleton.

Biological Activities and Signaling Pathways
Rumbrin's primary biological activities are its cytoprotective effects, which are attributed to its

ability to inhibit lipid peroxidation and prevent cell death caused by calcium overload.[1]

Inhibition of Lipid Peroxidation
Lipid peroxidation is a chain reaction of oxidative degradation of lipids, which can lead to cell

membrane damage and ultimately cell death. Rumbrin acts as an inhibitor of this process. The

proposed mechanism involves the scavenging of free radicals that initiate and propagate the

peroxidation chain.

Caption: Rumbrin's inhibitory effect on the lipid peroxidation pathway.

Inhibition of Calcium Overload
Elevated intracellular calcium levels can trigger a cascade of events leading to apoptosis or

necrosis. Rumbrin has been shown to prevent cell death induced by calcium overload.[1]

While the precise molecular target has not been fully elucidated, it is hypothesized that

Rumbrin may modulate the function of calcium channels or other proteins involved in

maintaining calcium homeostasis.

Caption: Rumbrin's protective role against calcium overload-induced cell death.

Conclusion
Rumbrin is a fascinating natural product with a distinct chemical profile and significant

cytoprotective activities. This guide has summarized the currently available physico-chemical

data and provided an overview of its biological functions. Further research is warranted to fully

elucidate its quantitative physico-chemical properties, detailed mechanisms of action, and to
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explore its full therapeutic potential, particularly in the context of its newly discovered anti-HIV

activity. The information presented here serves as a valuable resource for scientists engaged in

natural product chemistry, drug discovery, and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

